Cas no 1510463-21-4 (6-amino-5H,6H,7H-cyclopentabpyridin-7-one)

• Product Name: 6-amino-5H,6H,7H-cyclopentabpyridin-7-one
• CAS No: 1510463-21-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 5932803
• PubChem ID: 58717490
• Update Time: 2025-05-25

6-amino-5H,6H,7H-cyclopentabpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Cyclopenta[b]pyridin-7-one, 6-amino-5,6-dihydro-
• 6-amino-5H,6H,7H-cyclopentabpyridin-7-one
• 6-Amino-5H,6H,7H-cyclopenta[b]pyridin-7-one
• 1510463-21-4
• EN300-183818

• Inchi： 1S/C8H8N2O/c9-6-4-5-2-1-3-10-7(5)8(6)11/h1-3,6H,4,9H2
• InChI Key： ZJLPVFCGRUAEIQ-UHFFFAOYSA-N
• SMILES： C12C(=O)C(N)CC1=CC=CN=2

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 311.0±42.0 °C(Predicted)
• pka: 5.79±0.20(Predicted)

Additional information on 6-amino-5H,6H,7H-cyclopentabpyridin-7-one

Introduction to 6-amino-5H,6H,7H-cyclopentabpyridin-7-one (CAS No. 1510463-21-4)

6-amino-5H,6H,7H-cyclopentabpyridin-7-one, with the chemical identifier CAS No. 1510463-21-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentabpyridines, a structural motif known for its potential in modulating biological pathways and exhibiting pharmacological activity. The presence of both amino and carbonyl functional groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable scaffold for further chemical derivatization and drug development.

The structure of 6-amino-5H,6H,7H-cyclopentabpyridin-7-one features a fused cyclopentane ring embedded within a pyridine core, with an additional nitrogen atom incorporated into the system. This particular arrangement creates a unique electronic environment that can influence the compound's interactions with biological targets. The amino group at the 6-position serves as a potential site for hydrogen bonding or coordination interactions, while the carbonyl group at the 7-position can participate in various chemical reactions, including condensation or oxidation processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of 6-amino-5H,6H,7H-cyclopentabpyridin-7-one more effectively. Studies have indicated that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory responses and neurodegenerative diseases. For instance, preliminary computational studies suggest that it may bind to certain protease enzymes, which are implicated in the pathogenesis of conditions such as Alzheimer's disease and rheumatoid arthritis.

The pharmacological potential of 6-amino-5H,6H,7H-cyclopentabpyridin-7-one has been further explored through in vitro assays. Researchers have observed that derivatives of this compound demonstrate inhibitory effects on various therapeutic targets. Notably, some modifications have shown efficacy in reducing oxidative stress and modulating immune responses. These findings align with the growing interest in developing small-molecule inhibitors that can target multiple pathways simultaneously, a strategy known as polypharmacology.

In addition to its pharmacological applications, 6-amino-5H,6H,7H-cyclopentabpyridin-7-one has also been investigated for its role in material science. The unique electronic properties of this compound make it suitable for applications in organic electronics and optoelectronic devices. For example, researchers have explored its use as a building block for constructing organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune its electronic characteristics through structural modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The synthesis of 6-amino-5H,6H,7H-cyclopentabpyridin-7-one presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods and flow chemistry have provided more efficient pathways for producing this compound. These advancements not only improve the scalability of synthesis but also reduce the environmental impact by minimizing waste generation.

The analytical characterization of 6-amino-5H,6H,7H-cyclopentabpyridin-7-one is critical for ensuring its quality and consistency in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its structure and assess its purity. These analytical methods provide detailed insights into the molecular properties of the compound, which are essential for understanding its behavior in biological systems.

Future research directions for 6-amino-5H,6H,7H-cyclopentabpyridin-7-one include exploring its potential as an intermediate in the synthesis of novel therapeutics. By leveraging its structural flexibility, scientists aim to develop new derivatives with enhanced pharmacological properties. Additionally, investigating its role in drug delivery systems could lead to innovative formulations that improve bioavailability and therapeutic efficacy.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 6-amino-5H,6H,7H-cyclopentabpyridin-7-one. Predictive models can screen vast chemical libraries to identify molecules with optimal pharmacokinetic profiles. This approach has already led to several breakthroughs in identifying new drugs for various diseases. As computational capabilities continue to evolve, the likelihood of discovering novel therapeutic agents based on structures like this one will increase substantially.

In conclusion, 6-amino-5H,, 6 H,, 7 H, -cyclopentabpyridin - 7 one (CAS No. 1510463 - 21 - 4) represents a compelling subject of study due to its unique structural features and multifaceted applications. Its potential in medicinal chemistry spans from developing new therapeutic agents to advancing materials science through organic electronics. As research progresses，the full scope of its utility is expected to expand，offering exciting opportunities for innovation across multiple scientific disciplines。